Cas no 1213853-49-6 ((3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL)

• Product Name: (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL
• CAS No: 1213853-49-6
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5591979
• PubChem ID: 129966672
• Update Time: 2025-05-20

(3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2-chloro-4-fluoro-, (γR)-
• EN300-1164059
• 1213853-49-6

• Inchi： 1S/C9H11ClFNO/c10-8-5-6(11)1-2-7(8)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• InChI Key： MYFORSILFWRWIU-SECBINFHSA-N
• SMILES： C(O)C[C@@H](N)C1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 328.8±37.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL

Introduction to (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL (CAS No. 1213853-49-6)

(3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1213853-49-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL features a chiral center at the 3-position, which is a critical feature for its pharmacological properties. The presence of both an amino group and a chloro-fluorinated aromatic ring contributes to its unique chemical and biological characteristics. This combination of functional groups has been explored in various drug discovery programs due to its potential to interact with biological targets in a specific manner.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL make it a valuable candidate for further investigation in this context. Researchers have been particularly interested in its ability to interact with enzymes and receptors that are involved in disease progression.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The chiral center and the presence of both polar and non-polar functional groups allow for diverse chemical modifications, enabling the synthesis of analogs with enhanced pharmacological properties. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying lead compounds for further development.

Recent studies have highlighted the biological activity of derivatives of (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL. For instance, researchers have demonstrated that certain analogs exhibit inhibitory effects on specific kinases, which are key targets in cancer therapy. These findings suggest that the compound may have therapeutic potential in oncology, particularly in the treatment of solid tumors and hematological malignancies.

The synthesis of (3R)-3-AMINO-3-(2-CHLORO-4-FLUOROPHENYL)PROPAN-1-OLO involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. The use of advanced synthetic techniques, such as asymmetric catalysis, has been crucial in achieving the desired stereochemical outcome. These methods not only enhance the efficiency of the synthesis but also improve the scalability of production, which is essential for clinical applications.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development. Additionally, its solubility profile has been optimized through structural modifications to improve its pharmacokinetic behavior.

In conclusion, (3R)-3-amino - - - - - - - - - - - - - -(2-chloro - 4-fluorophenyl)propan - 1 - ol (CAS No. 1213853 - 49 - 6) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique molecular features make it an attractive candidate for drug discovery programs targeting various diseases. As research continues to uncover new biological activities and optimize synthetic methodologies, this compound is poised to play a crucial role in the development of novel therapeutics.